Cas no 2305176-62-7 (N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide)

• Product Name: N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide
• CAS No: 2305176-62-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5412626
• PubChem ID: 137928658
• Update Time: 2025-07-17

N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[(1S,5R)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methyl}prop-2-enamide
• N-[[(1S,5R)-Spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methyl]prop-2-enamide
• EN300-26578646
• 2305176-62-7
• Z3024767904
• N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide

• Inchi： 1S/C12H17NO2/c1-2-10(14)13-8-11-6-9(11)7-15-12(11)4-3-5-12/h2,9H,1,3-8H2,(H,13,14)/t9-,11+/m0/s1
• InChI Key： HXTGTUQCCCDQCT-GXSJLCMTSA-N
• SMILES： O1C[C@@H]2C[C@]2(CNC(C=C)=O)C21CCC2

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide

Introduction to N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide and Its CAS No. 2305176-62-7

N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2305176-62-7, represents a fascinating example of structural complexity and potential biological activity. The intricate molecular framework of this compound, characterized by its spirobicyclic structure and amide functional group, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide is a testament to the ingenuity of organic synthesis. The presence of a spirobicyclo framework, specifically a 3.1.0 system, introduces unique conformational constraints that can influence the compound's interactions with biological targets. This structural motif has been increasingly recognized for its potential in modulating enzyme activity and receptor binding, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. By leveraging molecular modeling techniques, researchers can simulate the interactions of N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide with various biological targets, providing insights into its potential pharmacological properties. These simulations have been crucial in guiding experimental efforts and optimizing lead compounds for further development.

The amide functional group in the molecule is another key feature that contributes to its potential biological activity. Amides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. The amide linkage in N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide may play a critical role in modulating the compound's solubility, metabolic stability, and interactions with biological targets.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide are essential for identifying new therapeutic agents. The spirobicyclic core provides a unique structural template that can be modified to explore different biological activities. Researchers have been particularly interested in leveraging this scaffold to develop compounds with enhanced selectivity and reduced toxicity.

The stereochemistry of N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide is another critical aspect that influences its biological properties. The (1S,5R) configuration specifies the absolute stereochemistry at two chiral centers, which can significantly impact the compound's interaction with biological targets. The precise stereochemical control required for synthesizing this compound underscores the importance of advanced synthetic methodologies in modern drug discovery.

Recent studies have highlighted the potential of spirobicyclic compounds as scaffolds for developing drugs targeting neurological disorders. The rigid structure provided by the spirobicyclic core can enhance binding affinity and selectivity towards specific biological targets. N-{(1S,5R)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane-1-ylmethyl}prop-2-enamide has emerged as a promising candidate for further exploration in this area.

The synthesis of complex molecules like N-{(1S,5R)-3-oxy-spiro-bi-cy clo3 . 10 hexa ne - 21' - cyc lobu t an e - 11 ylm eth yl } prop - 22 en ami de involves multiple steps and requires expertise in organic synthesis. Recent advances in synthetic chemistry have provided new tools and methodologies that facilitate the construction of such intricate structures more efficiently and with higher yields.

The use of chiral auxiliaries and asymmetric catalysis has been particularly valuable in achieving high enantiomeric purity during the synthesis of N-{(1S,5R)-3-oxy-spiro-bi-cy clo3 . 10 hexa ne - 21' - cyc lobu t an e - 11 ylm eth yl } prop - 22 en ami de . These techniques allow researchers to construct complex stereocenters with minimal racemization, ensuring that the final product retains its intended biological activity.

In conclusion, N-{(1S,5R)-3-oxy-spiro-bi-cy clo3 .10 hexa ne -21' - cyc lobu t an e -11 ylm eth yl } prop -22 en ami de (CAS No.2305176- 62- 7) represents a significant advancement in pharmaceutical chemistry and biomedicine. The compound's unique structural features and potential biological activities make it a valuable candidate for further research. As computational methods continue to improve and synthetic techniques evolve, the exploration of such complex molecules will undoubtedly lead to new therapeutic breakthroughs.